Cas no 1505047-67-5 ((5-(Pyridin-4-yl)furan-2-yl)methanamine)
(5-(Pyridin-4-yl)furan-2-yl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- (5-(pyridin-4-yl)furan-2-yl)methanamine
- (5-pyridin-4-ylfuran-2-yl)methanamine
- (5-(Pyridin-4-yl)furan-2-yl)methanamine
-
- MDL: MFCD22410817
- Inchi: 1S/C10H10N2O/c11-7-9-1-2-10(13-9)8-3-5-12-6-4-8/h1-6H,7,11H2
- InChI Key: ALYVGRRAICIWCU-UHFFFAOYSA-N
- SMILES: O1C(CN)=CC=C1C1C=CN=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 157
- XLogP3: 0.5
- Topological Polar Surface Area: 52
(5-(Pyridin-4-yl)furan-2-yl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P262221-100mg |
(5-(pyridin-4-yl)furan-2-yl)methanamine |
1505047-67-5 | 100mg |
$ 160.00 | 2022-06-03 | ||
| TRC | P262221-500mg |
(5-(pyridin-4-yl)furan-2-yl)methanamine |
1505047-67-5 | 500mg |
$ 590.00 | 2022-06-03 | ||
| TRC | P262221-1g |
(5-(pyridin-4-yl)furan-2-yl)methanamine |
1505047-67-5 | 1g |
$ 910.00 | 2022-06-03 | ||
| Enamine | EN300-234900-0.05g |
[5-(pyridin-4-yl)furan-2-yl]methanamine |
1505047-67-5 | 95% | 0.05g |
$707.0 | 2024-06-19 | |
| Enamine | EN300-234900-0.1g |
[5-(pyridin-4-yl)furan-2-yl]methanamine |
1505047-67-5 | 95% | 0.1g |
$741.0 | 2024-06-19 | |
| Enamine | EN300-234900-0.25g |
[5-(pyridin-4-yl)furan-2-yl]methanamine |
1505047-67-5 | 95% | 0.25g |
$774.0 | 2024-06-19 | |
| Enamine | EN300-234900-0.5g |
[5-(pyridin-4-yl)furan-2-yl]methanamine |
1505047-67-5 | 95% | 0.5g |
$809.0 | 2024-06-19 | |
| Enamine | EN300-234900-1.0g |
[5-(pyridin-4-yl)furan-2-yl]methanamine |
1505047-67-5 | 95% | 1.0g |
$842.0 | 2024-06-19 | |
| Enamine | EN300-234900-2.5g |
[5-(pyridin-4-yl)furan-2-yl]methanamine |
1505047-67-5 | 95% | 2.5g |
$1650.0 | 2024-06-19 | |
| Enamine | EN300-234900-5.0g |
[5-(pyridin-4-yl)furan-2-yl]methanamine |
1505047-67-5 | 95% | 5.0g |
$2443.0 | 2024-06-19 |
(5-(Pyridin-4-yl)furan-2-yl)methanamine Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on (5-(Pyridin-4-yl)furan-2-yl)methanamine
Comprehensive Overview of (5-(Pyridin-4-yl)furan-2-yl)methanamine (CAS No. 1505047-67-5)
(5-(Pyridin-4-yl)furan-2-yl)methanamine, with the CAS registry number 1505047-67-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound features a unique molecular structure combining a pyridine ring and a furan moiety, linked by a methylamine group. Its structural versatility makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development.
In recent years, the demand for heterocyclic compounds like (5-(Pyridin-4-yl)furan-2-yl)methanamine has surged due to their applications in designing novel therapeutics. Researchers are particularly interested in its potential as a building block for kinase inhibitors and GPCR-targeted drugs, which are hot topics in oncology and neurology. The compound's pyridine-furan hybrid structure offers excellent binding affinity to biological targets, making it a focal point in medicinal chemistry.
From a synthetic perspective, CAS No. 1505047-67-5 is often explored for its reactivity in cross-coupling reactions and reductive amination processes. Its amine functional group allows for further derivatization, enabling the creation of diverse chemical libraries for high-throughput screening. This adaptability aligns with the growing trend of fragment-based drug design, where small molecules like this serve as critical starting points.
Beyond pharmaceuticals, (5-(Pyridin-4-yl)furan-2-yl)methanamine has potential applications in organic electronics. Its conjugated system and electron-rich furan ring make it a candidate for developing organic semiconductors and light-emitting materials. With the rise of sustainable technologies, such compounds are being investigated for use in OLEDs and solar cells, addressing the global push for green energy solutions.
Analytical characterization of this compound typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets rigorous standards for research and industrial applications. The availability of high-purity (5-(Pyridin-4-yl)furan-2-yl)methanamine is crucial for reproducible results in both academic and commercial settings.
Frequently asked questions about CAS No. 1505047-67-5 include inquiries about its solubility, stability under various conditions, and scalable synthesis routes. Researchers also seek information on its toxicity profile and regulatory status, which are essential for compliance in drug development pipelines. Addressing these queries enhances the compound's accessibility and utility in multidisciplinary research.
In summary, (5-(Pyridin-4-yl)furan-2-yl)methanamine represents a compelling case study in modern chemical innovation. Its dual relevance in life sciences and advanced materials underscores the compound's broad applicability. As interdisciplinary research continues to evolve, this molecule is poised to play a pivotal role in addressing some of today's most pressing scientific challenges.
1505047-67-5 ((5-(Pyridin-4-yl)furan-2-yl)methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)